tert-Butyl ((3R,6S)-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)carbamate

• IUPAC Name: tert-butyl N-[(3R,6S)-6-(hydroxymethyl)oxan-3-yl]carbamate
• InChI: InChI=1S/C11H21NO4/c1-11(2,3)16-10(14)12-8-4-5-9(6-13)15-7-8/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9+/m1/s1
• InChI Key: LKBZAGUOZDYGKG-BDAKNGLRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(OC1)CO
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CC[C@H](OC1)CO
• Molecular Formula: C11H21NO4
• Molecular Weight: 231.29 g/mol

Description

Synthesis Analysis

The synthesis of tert-Butyl ((3R,6S)-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)carbamate and related compounds involves multiple steps, including the formation of the tetrahydropyran ring, introduction of the hydroxymethyl group, and subsequent carbamation. Techniques such as organocatalysis have been employed to achieve the synthesis of related structures, demonstrating the compound's accessibility through modern synthetic methodologies (Hozjan et al., 2023).

Scientific Research Applications

• Synthetic Organic Chemistry

  • This compound is used in the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds.
  • The method has been developed using flow microreactor systems.
  • The resultant flow process was more efficient, versatile, and sustainable compared to the batch.

• Physical Chemistry

  • This compound is used in the study of the solvolysis of tert-butyl halides.
  • The transition states in the solvolysis of tert-butyl chloride, bromide, and iodide have been studied.
  • The study showed that all three transition states, in both protic and in aprotic solvents, are highly dipolar and are strong hydrogen bond acids and strong hydrogen bond bases.

• Biological Chemistry

  • The tert-butyl group, which is part of this compound, has relevance in nature and its implication in biosynthetic and biodegradation pathways.

• Dendrimer Synthesis

  • This compound could potentially be used in the synthesis of zwitterionic dendrimers.
  • The synthesis of charge-neutral carboxybetaine and sulfobetaine zwitterionic dendrimers has been optimized.
  • These dendrimers are potential candidates for biomedical applications.

• Chemical Transformations

  • The tert-butyl group, which is part of this compound, is used in chemical transformations.
  • Its unique reactivity pattern is highlighted by its characteristic applications.

• Biosynthetic and Biodegradation Pathways

  • The tert-butyl group, which is part of this compound, has relevance in nature and its implication in biosynthetic and biodegradation pathways.

Safety And Hazards

The compound is classified as a warning under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It has hazard statements H315-H319, indicating that it causes skin irritation and serious eye irritation. Precautionary statements include P264-P280-P302+P352-P305+P351+P338-P332+P313-P337+P313-P362, which provide guidance on how to handle the compound safely.